Cas no 2228269-92-7 (tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-2-methyl-1-oxobutan-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-2-methyl-1-oxobutan-2-yl)carbamate
• CAS No: 2228269-92-7
• MF: C₁₁H₁₇F₄NO₃
• MW: 287.251197576523
• CID: 5766783
• PubChem ID: 165779278
• Update Time: 2025-06-08

tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-2-methyl-1-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-2-methyl-1-oxobutan-2-yl)carbamate
• 2228269-92-7
• EN300-1886730

• Inchi： 1S/C11H17F4NO3/c1-9(2,3)19-8(18)16(5)10(4,6-17)7(12)11(13,14)15/h6-7H,1-5H3
• InChI Key： XKLVOXKLBUFZHS-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.11445605g/mol
• Monoisotopic Mass: 287.11445605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-2-methyl-1-oxobutan-2-yl)carbamate

Professional Introduction to Compound with CAS No. 2228269-92-7 and Product Name: tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-2-methyl-1-oxobutan-2-yl)carbamate

The compound with the CAS number 2228269-92-7 and the product name tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-2-methyl-1-oxobutan-2-yl)carbamate represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of its atoms and functional groups makes it a promising candidate for various biochemical interactions, which are critical for the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The presence of multiple fluorine atoms in the molecular backbone of tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-2-methyl-1-oxobutan-2-yl)carbamate contributes to its distinctive chemical properties. Fluorine atoms are known to influence the electronic distribution and steric hindrance around the molecule, which can be leveraged to optimize drug efficacy and reduce side effects.

One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of more complex pharmaceutical molecules. The carbamate functional group provides a versatile platform for further chemical modifications, enabling researchers to tailor the compound for specific biological targets. This flexibility is particularly valuable in the context of developing targeted therapies that address unmet medical needs.

The structural features of tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-2-methyl-1-oxobutan-2-yl)carbamate also make it an attractive candidate for studying enzyme interactions and mechanisms. Researchers have been exploring its potential as a probe molecule in biochemical assays, where it can help elucidate the binding modes and kinetic parameters of enzymes involved in critical metabolic pathways. Such insights are invaluable for designing inhibitors or activators with high specificity and potency.

Recent studies have highlighted the compound's utility in the development of anti-inflammatory agents. The fluorinated aliphatic chain and the carbamate group synergistically enhance its interaction with biological targets, making it a promising scaffold for drug discovery. By leveraging computational modeling and high-throughput screening techniques, scientists have identified derivatives of this compound that exhibit significant anti-inflammatory activity in preclinical models.

The synthesis of tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-2-methyl-1-oxobutan-2-yl)carbamate involves a series of well-defined chemical transformations that showcase the expertise of modern synthetic chemistry. The use of advanced catalytic systems and green chemistry principles ensures that the production process is both efficient and environmentally sustainable. This aligns with the broader industry trend towards sustainable pharmaceutical manufacturing, where minimizing waste and reducing energy consumption are paramount.

The pharmacokinetic properties of this compound are also subjects of intense investigation. Studies have demonstrated that fluorinated carbamates exhibit favorable pharmacokinetic profiles, including prolonged half-life and reduced clearance rates. These characteristics are crucial for developing drugs that require less frequent dosing, thereby improving patient compliance and therapeutic outcomes.

In conclusion, tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-2-methyl-1-oxobutan-2-yl)carbamate, with its CAS number 2228269-92-7, represents a significant advancement in chemical pharmaceuticals. Its unique molecular structure and functional groups make it a versatile intermediate for drug synthesis and a valuable tool for biochemical research. As our understanding of its properties continues to grow, this compound is poised to play a pivotal role in the development of next-generation therapeutic agents that address some of today's most pressing medical challenges.